2-[methyl-(2,4,6-trimethylphenyl)sulfonylamino]-N-(2-pyridinylmethyl)acetamide

• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol
• IUPAC Name: 2-[methyl-(2,4,6-trimethylphenyl)sulfonylamino]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H23N3O3S/c1-13-9-14(2)18(15(3)10-13)25(23,24)21(4)12-17(22)20-11-16-7-5-6-8-19-16/h5-10H,11-12H2,1-4H3,(H,20,22)
• InChI Key: CHHGIPFOFFHDOQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N(C)CC(=O)NCC2=CC=CC=N2)C

Description

2-[methyl-(2,4,6-trimethylphenyl)sulfonylamino]-N-(2-pyridinylmethyl)acetamide, also known as MTS, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. MTS is a sulfonamide-based compound that has shown promising results in various biological applications.

Scientific Research Applications

Antimicrobial and Genotoxic Properties

• Antimicrobial and Genotoxic Activities : Research on derivatives of benzoimidazole, which includes compounds structurally related to 2-[methyl-(2,4,6-trimethylphenyl)sulfonylamino]-N-(2-pyridinylmethyl)acetamide, has shown potential in antimicrobial and genotoxic activities. These compounds have been synthesized and investigated for their biological properties, which include antimicrobial effectiveness against various strains (Benvenuti et al., 1997).

Synthesis and Evaluation of Antimicrobial Agents

• Development of Antimicrobial Agents : A study focused on the synthesis of heterocyclic compounds incorporating sulfamoyl moiety. This research is relevant for understanding the applications of compounds like 2-[methyl-(2,4,6-trimethylphenyl)sulfonylamino]-N-(2-pyridinylmethyl)acetamide in creating antimicrobial agents. The synthesized compounds were shown to have promising results in antibacterial and antifungal activities (Darwish et al., 2014).

Opioid Kappa Agonists and Analgesic Effects

• Potential in Opioid Kappa Agonist Development : Research into the synthesis and biological evaluation of various N-[2-(1-pyrolidinyl)ethyl]acetamides, which are structurally similar to the compound , demonstrated their potential as opioid kappa agonists. This research provides insight into the development of potent compounds with analgesic effects (Barlow et al., 1991).

Quantum Calculations and Antimicrobial Activity

• Theoretical and Experimental Analysis : A study involving the reactivity of 2-bromo-N-(phenylsulfonyl)acetamide derivatives towards nitrogen-based nucleophiles led to the synthesis of compounds with good antimicrobial activity. This research also included computational calculations to correlate experimental results, which is significant for understanding the properties of similar compounds (Fahim & Ismael, 2019).

Carbonic Anhydrase Inhibitors

• Inhibitory Action on Carbonic Anhydrase : A series of sulfonamide derivatives, structurally related to the compound of interest, were investigated as inhibitors of human carbonic anhydrase isoforms. These findings are crucial for understanding the potential of such compounds in treating various pathologies like cancer and obesity (Carta et al., 2017).

Modification for Anticancer Effects

• Development of Anticancer Agents : A study involved modifying N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide to enhance its anticancer effects. This research is significant for understanding how structural changes can influence the therapeutic potential of similar compounds (Wang et al., 2015).

Silylation in Gas-Liquid Chromatography

• Application in Chromatography : The use of bis(trimethylsilyl)acetamide in the silylation of lipolysis products for gas-liquid chromatography highlights a potential analytical application of compounds like 2-[methyl-(2,4,6-trimethylphenyl)sulfonylamino]-N-(2-pyridinylmethyl)acetamide in chemical analysis (Tallent & Kleiman, 1968).